Ritalinic acid

Specification

• Description: Ritalinic acid is an inactive, major metabolite of methylphenidate, a schedule II drug in the United States commonly used as a psychostimulant for the treatment of attention-deficit hyperactivity disorder, also known as ADHD. Ritalinic acid is reported to reach plasma concentrations of 1-2 orders of magnitude greater than that of the parent drug and has been monitored in urine to ensure compliance with treatment programs. This product is intended for forensic and biological research purposes.; Ritalinic acid, also known as ritalinate, belongs to the class of organic compounds known as aralkylamines. These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group. Ritalinic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Ritalinic acid has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, ritalinic acid is primarily located in the cytoplasm.; Ritalinic acid is a monocarboxylic acid that is phenylacetic acid substituted by a piperidin-2-yl group at position 2. It is a metabolite of the drug methylphenidate. It has a role as a marine xenobiotic metabolite and a drug metabolite. It is a monocarboxylic acid and a member of piperidines.
• CAS No.: 19395-41-6
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• IUPAC Name: 2-phenyl-2-piperidin-2-ylacetic acid
• Standard InChI: InChI=1S/C13H17NO2/c15-13(16)12(10-6-2-1-3-7-10)11-8-4-5-9-14-11/h1-3,6-7,11-12,14H,4-5,8-9H2,(H,15,16)
• Standard InChI Key: INGSNVSERUZOAK-UHFFFAOYSA-N
• SMILES: C1CCNC(C1)C(C2=CC=CC=C2)C(=O)O
• Canonical SMILES: C1CCNC(C1)C(C2=CC=CC=C2)C(=O)O
• Appearance: Assay:≥98%A crystalline solid